2,6-Dimethylimidazo[2,1-b][1,3,4]thiadiazole-5-carboxylic acid
Overview
Description
“2,6-Dimethylimidazo[2,1-b][1,3,4]thiadiazole-5-carboxylic acid” is a chemical compound with the molecular formula C7H7N3O2S . It has a molecular weight of 197.22 . It is a derivative of imidazo[2,1-b][1,3,4]thiadiazole .
Synthesis Analysis
The synthesis of this compound and its derivatives has been reported in several studies . For instance, a new series of 5-substituted-1,3,4-thiadiazoles linked with phenyl thiourea, benzothiazole, and 2,6-disubstituted imidazo[2,1-b][1,3,4]thiadiazole derivatives were synthesized and tested for in vitro anticancer activity on various cancer cell lines .Molecular Structure Analysis
The molecular structure of this compound includes a 1,3,4-thiadiazole ring linked to an imidazole ring . The InChI code for this compound is 1S/C7H7N3O2S/c1-3-5(6(11)12)10-7(8-3)13-4(2)9-10/h1-2H3,(H,11,12) .Physical and Chemical Properties Analysis
This compound has a density of 1.7±0.1 g/cm3, a molar refractivity of 48.9±0.5 cm3, and a molar volume of 115.8±7.0 cm3 . It has 5 hydrogen bond acceptors, 1 hydrogen bond donor, and 1 freely rotating bond . Its polar surface area is 96 Å2, and its polarizability is 19.4±0.5 10-24 cm3 .Scientific Research Applications
Pharmacological Potential of 1,3,4-Thiadiazoles
Research highlights 1,3,4-thiadiazoles as pivotal scaffolds in medicinal chemistry, thanks to their broad spectrum of pharmacological activities. These activities include antimicrobial, anti-inflammatory, antitumor, antitubercular, and antiviral properties. The versatility of 1,3,4-thiadiazoles is attributed to their chemical structure, which offers wide possibilities for modification, enhancing their interaction with various enzymes and receptors. This interaction is often through hydrogen bonding, which is crucial for the pharmacological activity (Lelyukh, 2019).
Therapeutic Applications and Structural Modifications
The structural modification of thiadiazole derivatives has been extensively studied, focusing on improving their pharmacological efficacy. Compounds containing thiadiazole units have shown significant analgesic and anti-inflammatory activities. This suggests that the thiadiazole scaffold can be a valuable asset in designing new therapeutic agents with optimized drug-like characteristics. The synthesis and evaluation of these compounds involve advanced techniques like SAR, QSAR analysis, and molecular docking, providing insights into their mechanism of action (Koval et al., 2022).
Antioxidant and Anti-inflammatory Agents
The search for new antioxidant and anti-inflammatory agents has led to the exploration of benzofused thiazole derivatives. These compounds have been evaluated for their potential in vitro activities against various oxidative and inflammatory markers. The study of benzofused thiazole derivatives indicates their promising role as templates for the development of new agents in this category (Raut et al., 2020).
Future Directions
Mechanism of Action
Target of Action
It has been found to exhibit significant activity against certain cancer cell lines , suggesting that it may target proteins or pathways involved in cell growth and proliferation.
Mode of Action
It is known that the compound interacts with its targets, leading to changes in their function . The specific nature of these interactions and the resulting changes are areas of ongoing research.
Result of Action
The compound has been found to exhibit significant anticancer activity against certain cancer cell lines . This suggests that the compound’s action results in the inhibition of cell growth and proliferation.
Properties
IUPAC Name |
2,6-dimethylimidazo[2,1-b][1,3,4]thiadiazole-5-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O2S/c1-3-5(6(11)12)10-7(8-3)13-4(2)9-10/h1-2H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDLNUIGAQRAOOK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C(=N1)SC(=N2)C)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.